Cas no 578759-92-9 (<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)

<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol structure
578759-92-9 structure
Product Name:<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
CAS No:578759-92-9
MF:C16H13FN4S
MW:312.364624738693
CID:3053065
PubChem ID:6859197
Update Time:2025-04-21

<br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

    • <br>(E)-5-(2-fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
    • Salor-int l464171-1ea
    • 5-(2-fluorophenyl)-4-{[(E)-(4-methylphenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-(2-Fluorophenyl)-4-((4-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol
    • AKOS024320301
    • 656-288-9
    • STK588250
    • 578759-92-9
    • AKOS005510963
    • Inchi: 1S/C16H13FN4S/c1-11-6-8-12(9-7-11)10-18-21-15(19-20-16(21)22)13-4-2-3-5-14(13)17/h2-10H,1H3,(H,20,22)/b18-10+
    • InChI Key: LATDTLRIVGEFQX-VCHYOVAHSA-N
    • SMILES: S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 312.08449577Da
  • Monoisotopic Mass: 312.08449577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.1Ų
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